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Compound of Interest

Compound Name: Metaldehyde

Cat. No.: B535048 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Metaldehyde, a cyclic tetramer of acetaldehyde, is a widely utilized molluscicide effective

against slugs and snails. This technical guide provides an in-depth overview of its chemical

properties, synthesis, mechanism of action, metabolic pathways, and analytical methodologies.

Chemical and Physical Properties
Metaldehyde is a white crystalline solid with the chemical formula C₈H₁₆O₄.[1][2][3] It is

sparingly soluble in water but soluble in various organic solvents.[1][4] Key quantitative data

regarding its properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b535048?utm_src=pdf-interest
https://www.benchchem.com/product/b535048?utm_src=pdf-body
https://www.benchchem.com/product/b535048?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlehtml/2017/ew/c7ew00039a
https://ucanr.edu/sites/default/files/2010-10/54211.pdf
https://www.researchgate.net/publication/225610952_Determination_of_metaldehyde_in_water_by_SPE_and_UPLC-MS-MS
https://pubs.rsc.org/en/content/articlehtml/2017/ew/c7ew00039a
https://ir.uitm.edu.my/id/eprint/34898/1/34898.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b535048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

IUPAC Name
2,4,6,8-tetramethyl-1,3,5,7-

tetroxocane

Molecular Weight 176.21 g/mol

Melting Point 246 °C (in a sealed tube)

Boiling Point Sublimes at 110-120 °C

Density 1.27 g/cm³ at 20 °C

Water Solubility 200 mg/L at 17 °C

222 mg/L at 20 °C

260 mg/L at 30 °C

Solubility in Organic Solvents

Moderately soluble in toluene,

readily soluble in methanol,

very soluble in benzene and

chloroform, slightly soluble in

ethanol.

Log Kow 0.12

Synthesis of Metaldehyde
Metaldehyde is synthesized by the polymerization of acetaldehyde under acidic conditions at

low temperatures. The reaction is reversible and, upon heating, metaldehyde depolymerizes

back to acetaldehyde.

Experimental Protocol: Synthesis from Acetaldehyde
This protocol is based on principles described in the literature.

Materials:

Acetaldehyde

Ether
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Pyridine

Thionyl chloride (SOCl₂) or other acidic catalyst

Ice-salt bath

Reaction flask with a stirrer

Filtration apparatus

Vacuum drying oven

Procedure:

Cool 25 mL of acetaldehyde to 0 °C in a reaction flask.

Add 2 mL of ether and 0.5 mL of pyridine to the cooled acetaldehyde.

Lower the temperature of the mixture to -15 °C using an ice-salt bath.

While stirring vigorously, slowly add 0.4 mL of thionyl chloride to the reaction mixture,

ensuring the temperature does not exceed 0 °C.

After the addition of the catalyst is complete, continue to stir the mixture vigorously at -15 °C

for 30 minutes.

Filter the resulting solid product.

Wash the collected solid with 20 mL of cold ether.

Dry the white crystalline metaldehyde product under a vacuum.

Mechanism of Action as a Molluscicide
Metaldehyde's molluscicidal activity is primarily attributed to its effects on the nervous system

and mucus-producing cells of gastropods. Ingestion or contact with metaldehyde leads to the

destruction of mucus cells, which are vital for mollusk movement, feeding, and protection,

resulting in excessive slime secretion and dehydration. It also impacts the central nervous
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system by decreasing the concentration of gamma-aminobutyric acid (GABA), an inhibitory

neurotransmitter, which leads to CNS excitation and seizures.
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Metaldehyde's dual action on mucus cells and the CNS.

Metabolic and Environmental Fate
Mammalian Metabolism
In mammals, ingested metaldehyde is partially hydrolyzed in the acidic environment of the

stomach to acetaldehyde. Both metaldehyde and acetaldehyde are absorbed from the

gastrointestinal tract. Acetaldehyde is then oxidized to acetic acid, which can enter the citric

acid cycle.

Metaldehyde
(Ingestion) Stomach (Acidic pH)Hydrolysis Acetaldehyde Acetic AcidOxidation Citric Acid Cycle

Click to download full resolution via product page

Metabolic breakdown of metaldehyde in mammals.

Environmental Degradation
Metaldehyde is biodegradable in soil and water. The primary degradation pathway involves

hydrolysis to acetaldehyde, which is then further oxidized to acetic acid and ultimately

mineralized to carbon dioxide and water. The degradation rate is influenced by environmental

conditions such as the presence of oxygen and microorganisms.
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Environmental degradation pathway of metaldehyde.

Analytical Methodologies
The detection and quantification of metaldehyde in various matrices are crucial for

environmental monitoring and toxicological studies. Several analytical methods have been

developed, primarily based on chromatography coupled with mass spectrometry.

Analysis in Water Samples
Method: Solid Phase Extraction (SPE) followed by Ultra-Performance Liquid Chromatography-

Tandem Mass Spectrometry (UPLC-MS/MS)

Sample Preparation and Extraction:

Collect water samples in amber glass bottles.

Condition a C18 SPE cartridge with 2 mL of methanol followed by 2 mL of distilled water.

Pass the water sample through the conditioned SPE cartridge.
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Elute the trapped metaldehyde from the cartridge with 2 mL of a methanol/water (85:15 v/v)

solution.

Instrumental Analysis:

Instrument: UPLC-MS/MS system.

Column: Acquity BEH C18 column.

Mobile Phase: Methanol/20mM ammonium acetate solution (85:15 v/v).

Detection: Electrospray ionization in positive mode (ESI+), monitoring specific precursor-

product ion transitions for metaldehyde.

Quantification: External standard calibration curve.

Analysis in Soil Samples
Method: Solvent Extraction followed by Liquid Chromatography-Mass Spectrometry (LC-MS)

Sample Preparation and Extraction:

Homogenize a known weight of the soil sample.

Extract metaldehyde from the soil using pure methanol as the solvent.

Centrifuge the mixture and collect the supernatant.

The supernatant can be directly analyzed or further diluted if necessary.

Instrumental Analysis:

Instrument: LC-MS system.

Column: BEH Phenyl column (to overcome matrix suppression).

Mobile Phase: Optimized gradient flow of a suitable mobile phase (e.g., methanol and water

with additives).
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Detection: Mass spectrometry, monitoring for characteristic metaldehyde ions.

Quantification: External standardization with matrix-matched calibration standards.

Analysis in Biological Tissues
Method: Liquid-Liquid Extraction (LLE) followed by Gas Chromatography-Mass Spectrometry

(GC-MS)

Sample Preparation and Extraction:

Homogenize the tissue sample (e.g., whole blood, serum).

Perform a liquid-liquid extraction using chloroform.

Separate the organic phase containing metaldehyde.

Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS analysis.

Instrumental Analysis:

Instrument: GC-MS system.

Column: A suitable capillary column for pesticide analysis.

Detection: Mass spectrometry, monitoring for the characteristic fragmentation pattern of

metaldehyde.

Quantification: An internal standard method is recommended for accuracy.

Toxicological Data
Metaldehyde exhibits moderate acute toxicity in mammals. The lethal dose (LD₅₀) varies

depending on the species and route of administration.
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Species Route LD₅₀ (mg/kg) References

Rat Oral 227 - 690

Dog Oral 100 - 1000

Cat Oral 207

Rabbit Oral 290 - 1250

Rat Dermal > 2275

Symptoms of metaldehyde poisoning in mammals include central nervous system depression,

convulsions, hyperthermia, and in severe cases, respiratory failure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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